1,8-Diazaspiro[5.5]undecan-7-one

• IUPAC Name: 1,8-diazaspiro[5.5]undecan-7-one
• InChI: InChI=1S/C9H16N2O/c12-8-9(5-3-6-10-8)4-1-2-7-11-9/h11H,1-7H2,(H,10,12)
• InChI Key: VJPCXXOYSPTDTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2(C1)CCCNC2=O
• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol

Description

1,8-Diazaspiro[5.5]undecan-7-one is a chemical compound with the molecular formula C9H16N2O. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 1,8-Diazaspiro[5.5]undecan-7-one consists of two nitrogen atoms and one oxygen atom in a spirocyclic structure. The exact details of the molecular structure could not be found in the available resources.

Physical And Chemical Properties Analysis

1,8-Diazaspiro[5.5]undecan-7-one is a solid substance. It has a molecular weight of 168.24. More specific physical and chemical properties could not be found in the available resources.

Scientific Research Applications

Biological Activity and Synthesis

1,9-Diazaspiro[5.5]undecanes, which are closely related to 1,8-Diazaspiro[5.5]undecan-7-one, have been studied for their biological activity and synthesis methods. These compounds show potential in treating a range of disorders including obesity, pain, immune system issues, cell signaling, cardiovascular, and psychotic disorders. The synthesis techniques include ring-fusion with arenes and heteroarenes and/or incorporating a carbonyl group at position 2 (Blanco‐Ania, Heus, & Rutjes, 2017).

Applications in Respiratory Diseases

3-Aroyl-9-phenoxyphenyl-3,9-diazaspiro[5.5]undecane derivatives, which are structurally similar to 1,8-Diazaspiro[5.5]undecan-7-one, act as CCR8 antagonists. These compounds are useful in treating chemokine-mediated diseases, particularly respiratory diseases such as asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).

Chronic Kidney Disease Treatment

1-Oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted ureas, another similar compound, have been identified as potent soluble epoxide hydrolase inhibitors. They show potential as orally active agents for treating chronic kidney diseases, with one specific compound exhibiting excellent inhibitory activity and bioavailability (Kato et al., 2014).

Novel Natural Product-Inspired Scaffolds

Inspired by bioactive natural products, novel spiro scaffolds, including 1,9-diazaspiro[5.5]undecanes, have been synthesized. These scaffolds are designed for ease of conversion to a lead generation library, using amide formation or reductive amination procedures. Their synthesis involves ring-closing metathesis (RCM) as a key step (Jenkins et al., 2009).

Antihypertensive Applications

9-Substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones, structurally related to 1,8-Diazaspiro[5.5]undecan-7-one, have been studied for antihypertensive effects. The parent compound in this series was found to be a potent antihypertensive agent, primarily due to peripheral alpha 1-adrenoceptor blockade (Clark et al., 1983).

Safety and Hazards

The safety information for 1,8-Diazaspiro[5.5]undecan-7-one indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

1,8-Diazaspiro[5.5]undecan-7-one is a complex molecule that interacts with various targets. Similar compounds, such as 1,9-diazaspiro[55]undecanes, have been used for the treatment of obesity, pain, and various immune system, cell signaling, cardiovascular, and psychotic disorders .

Mode of Action

For instance, some 1,9-diazaspiro[5.5]undecanes have been found to inhibit acetyl CoA carboxylase, antagonize against neuropeptide Y, and inhibit 11β-hydroxysteroid dehydrogenase type 1 .

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways related to obesity, pain, and various immune system, cell signaling, cardiovascular, and psychotic disorders .

Pharmacokinetics

Similar compounds have been studied for their pharmacokinetic properties, including lipophilic ligand efficiency (lipe), measured lipophilicity (elogd), human liver microsomal incubation (hlm), and passive permeability (papp) in ralph russ canine kidney cells .

Result of Action

Similar compounds have been found to have various effects on cellular processes, including changes in gene expression, cell proliferation, and inflammatory response .